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Abstract

This technical guide provides a comprehensive examination of the molecular structure of
trinuclear rhodium(lll) acetate, formally known as hexa(p-acetato)-us-oxo-triaqua-trirhodium(lil)
acetate, [Rhs(p3-O)(u-CHsCOO)es(H20)3]*[CH3COOQ]~. This complex is a member of the well-
established class of ps-oxo-centered trinuclear metal carboxylates, which are of significant
interest for their catalytic, magnetic, and biomedical properties. While often overshadowed by
its extensively studied dimeric Rh(Il) counterpart, the trinuclear Rh(lll) cluster possesses a
unique architecture and electronic structure that warrants detailed investigation. This document
synthesizes data from spectroscopic, electrochemical, and structural studies to offer a detailed
portrait of its molecular framework, bonding characteristics, and key characterization protocols.

Introduction: Beyond the Dimer

Rhodium acetate complexes are renowned catalysts in organic synthesis and have shown
promise in medicinal chemistry.[1][2] The most common of these is the dirhodium(ll)

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b8721417#bc-rfq
https://public.magnet.fsu.edu/AToth/NSF%20publication%20access/2024/01%20Newly%20Entered%20Pubs%20January%202024/2023%20cited/2023_Structure%20and%20bonding.pdf
https://www.mdpi.com/1420-3049/28/24/8016
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8721417?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

tetraacetate paddlewheel complex, Rhz(OAc)s. However, rhodium can also form a stable, oxo-
centered trinuclear cluster in its +3 oxidation state.[3] The core of this complex, [RhzsO(OAc)s]™,
features three Rh(lll) ions arranged in an equilateral triangle around a central oxygen atom.[4]
This arrangement imparts distinct electronic and reactive properties compared to the dirhodium
species, making it a valuable, albeit less-explored, molecular entity. Understanding its precise
structure is paramount for professionals seeking to harness its potential in catalysis and drug
design.

The Molecular Architecture

The fundamental structure of trinuclear rhodium(lll) acetate is analogous to other "basic
carboxylate" clusters of trivalent metals like iron, chromium, and manganese.[5][6] The key
architectural components are detailed below.

The [Rh3(ps3-O)]’* Core

At the heart of the molecule lies a planar unit consisting of three rhodium(lll) ions at the vertices
of a triangle, with a single oxygen atom at its center. This central oxygen is termed a "usz-ox0"
bridge as it is covalently bonded to all three rhodium atoms. This robust, symmetrical core is
the defining feature of the complex.

Bridging Acetate Ligands

The "edges" of the rhodium triangle are spanned by six acetate (CH3COO™) ligands. Each pair
of rhodium atoms is bridged by two acetate groups, with one oxygen atom from each acetate
coordinating to each of the two rhodium centers. This arrangement provides further stability to
the trinuclear framework.

Axial Ligands

Each rhodium(lll) ion is six-coordinate, achieving a distorted octahedral geometry. The
coordination sphere of each rhodium is completed by an axial ligand, which is typically a water
molecule in the parent complex, [Rhz(us3-O)(u-CHsCOO)s(H20)3]*. These axial water molecules
are labile and can be substituted by other Lewis bases, such as pyridines or imidazoles,
allowing for the tuning of the complex's electronic and steric properties.[3]

A visual representation of this core structure is provided below.
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Caption: Molecular core of trinuclear rhodium(lll) acetate.

Synthesis and Characterization

The synthesis and characterization of these complexes require specific protocols to ensure the
formation of the trinuclear structure and verify its integrity.

Synthetic Protocol

A general, two-step method adapted from patent literature provides a reliable route to the
trinuclear rhodium(lll) acetate product.[4][7] This approach avoids the formation of the more
common Rh(Il) dimer.

Step 1: Preparation of Rhodium(lll) Hydroxide
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 Dissolve rhodium(lll) chloride trihydrate (RhCls-3H20) in distilled water (e.g., 1 g in 5 mL).

e Slowly add a stoichiometric amount of sodium bicarbonate (NaHCOs) solution under
continuous stirring at approximately 50°C.

e Stir the resulting mixture for 1-2 hours. A yellow solid of rhodium hydroxide (Rh(OH)s) will
precipitate.

« Filter the solid, wash thoroughly with distilled water until chloride ions are no longer detected
in the washings (tested with AgNOs), and dry the solid.

Step 2: Formation of the Trinuclear Acetate Complex

Add the dried rhodium hydroxide solid to glacial acetic acid (using a 2-3 fold stoichiometric
excess of acetic acid).

» Stir and heat the mixture at approximately 80°C for 2-4 hours.
« Filter the hot solution to remove any unreacted solid.

o Concentrate the filtrate by evaporation under reduced pressure and dry the resulting red-
brown powder to yield the trinuclear rhodium(lll) acetate product.[7]

Causality Note: The initial formation of rhodium hydroxide is a crucial step. Reacting RhCls
directly with acetate in a reducing solvent like ethanol often leads to the formation of the Rh(ll)
dimer. By first forming the stable Rh(lll) hydroxide, the +3 oxidation state is maintained during
the subsequent reaction with acetic acid.

Spectroscopic Characterization

Spectroscopic methods are essential for confirming the structure and purity of the complex.
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Technique

Observation

Interpretation

Reference

1H NMR (in CDsCN)

A sharp singlet for the
18 methyl protons of
the six equivalent
acetate ligands (e.g.,
0 =2.1-2.2 ppm for
pyridine or imidazole
derivatives).
Resonances for axial
ligands are also

observed.

The magnetic
equivalence of the six
acetate groups
supports the high
symmetry (Dsh or
Csv) of the
[Rh3sO(OACc)s]* core.

[3]

IR (KBr Pellet)

Strong absorption
bands corresponding
to the asymmetric
(vas) and symmetric
(vs) stretching of the
carboxylate groups,
typically around 1610
cm~tand 1425 cm1,

respectively.

The energy difference
(AV = vas - vs) is
characteristic of a
bridging carboxylate
coordination mode,
which is a key feature
of the molecular

structure.

[317]

UV-Vis (in CHsCN)

The Rhs(lI1L111,111) state
shows no strong
absorption bands in

the visible region.

The d-d transitions for
the low-spin d® Rh(lll)
centers are expected
to be weak and occur
at higher energies.
The absence of visible
color is consistent with
this electronic

configuration.

[3]

Mass Spectrometry

ESI-MS in the positive
mode often shows a
peak corresponding to
the loss of one
acetate ligand from

the cationic cluster,

This fragmentation
pattern helps to
confirm the mass of
the core trinuclear

cation.

[7]
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ie.,
{[Rh3O(0ACc)s(H20)3]*
L

Electronic Structure and Redox Properties
Bonding and Electronic Configuration

Each Rh(lll) center in the complex has a low-spin d® electronic configuration. The key bonding
interactions involve the overlap of rhodium d-orbitals with the p-orbitals of the central ps-oxo
ligand and the acetate oxygen atoms.[3] Theoretical studies suggest that the highest occupied
molecular orbital (HOMO) is an anti-bonding orbital resulting from the interaction between the
metal drt and the central oxygen prt orbitals.[3]

Electrochemical Behavior

Cyclic voltammetry reveals important information about the electronic nature of the trinuclear
core. The complexes typically display a chemically reversible, one-electron oxidation wave in
the range of +1.1 to +1.3 V (vs. Ag/AgCI in acetonitrile).[3]

Rhs(I11 L1 = Rhs(11L11,IV) + e~

This oxidation corresponds to the removal of an electron from the aforementioned HOMO,
generating a stable mixed-valence species.[3] The resulting Rhs(ll1,111,1V) state is characterized
by the appearance of a new, broad absorption band in the near-infrared region (around 700
nm), which is a hallmark of this oxidized form.[3] The ability to reversibly access this mixed-
valence state is a key feature that may be exploited in catalytic cycles or for the development of
redox-active materials.

Conclusion and Future Outlook

The trinuclear rhodium(lll) acetate complex presents a fascinating molecular architecture with a
stable ps-oxo-centered core. Its well-defined symmetrical structure, coupled with its accessible
redox chemistry, makes it a compelling target for further investigation. For researchers in
catalysis, the presence of three proximate, yet electronically distinct, metal centers offers
opportunities for cooperative multi-metallic catalysis. For drug development professionals, the
stable Rh(lll) core provides a robust scaffold for designing therapeutic agents, leveraging the
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known biological activities of rhodium compounds.[2] Further exploration, including detailed

single-crystal X-ray diffraction studies of the parent aquo complex and kinetic analysis of its

catalytic activity, will undoubtedly unlock new applications for this remarkable molecule.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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